Cas no 1998037-32-3 (4-ethyl-2,2-dimethylheptane-3,5-dione)

• Product Name: 4-ethyl-2,2-dimethylheptane-3,5-dione
• CAS No: 1998037-32-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6245920
• PubChem ID: 165474196
• Update Time: 2025-05-20

4-ethyl-2,2-dimethylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,2-dimethylheptane-3,5-dione
• 1998037-32-3
• EN300-1127387

• Inchi： 1S/C11H20O2/c1-6-8(9(12)7-2)10(13)11(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： FHVLIWCYUORYJC-UHFFFAOYSA-N
• SMILES： O=C(C(C(CC)=O)CC)C(C)(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-ethyl-2,2-dimethylheptane-3,5-dione

Chemical Profile of 4-ethyl-2,2-dimethylheptane-3,5-dione (CAS No. 1998037-32-3)

4-ethyl-2,2-dimethylheptane-3,5-dione, identified by the chemical identifier CAS No. 1998037-32-3, is a complex organic compound that has garnered attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural properties and potential applications. This compound belongs to the class of ketones, characterized by the presence of carbonyl groups (C=O) in its molecular structure. The specific arrangement of these functional groups, along with the branched alkyl side chains, contributes to its distinct chemical behavior and reactivity.

The molecular formula of 4-ethyl-2,2-dimethylheptane-3,5-dione can be expressed as C₁₁H₂₀O₂, indicating a non-linear hydrocarbon backbone with two ketone functional groups positioned at the 3rd and 5th carbon atoms. The presence of ethyl and dimethyl substituents at the 4th and 2nd carbon positions, respectively, further influences its physical and chemical properties. This structural configuration makes it a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules.

In recent years, there has been a growing interest in exploring the applications of 4-ethyl-2,2-dimethylheptane-3,5-dione in pharmaceutical research. Its molecular framework suggests potential utility as a building block for more intricate drug candidates. The compound's ability to undergo various chemical transformations, such as condensation reactions or Michael additions, makes it a valuable asset in medicinal chemistry. Researchers have been investigating its role in synthesizing novel heterocyclic compounds that could exhibit pharmacological activity.

One of the most compelling aspects of 4-ethyl-2,2-dimethylheptane-3,5-dione is its role in the synthesis of bioactive molecules. The ketone groups provide reactive sites that can be selectively modified to introduce other functional groups or to link with other molecular fragments. This flexibility has led to its use in the preparation of analogs of known bioactive compounds, allowing chemists to fine-tune properties such as solubility, metabolic stability, and target interaction.

Recent studies have highlighted the compound's significance in the development of chiral auxiliaries and ligands used in asymmetric synthesis. The stereogenic center introduced by the branched structure offers opportunities to create enantiomerically pure compounds, which are often essential for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety. The synthesis of such chiral derivatives has been a focus of several research groups aiming to develop more efficient catalytic systems.

The physicochemical properties of 4-ethyl-2,2-dimethylheptane-3,5-dione, including its boiling point, solubility profile, and thermal stability, are also subjects of interest. These properties determine its suitability for various applications in industrial processes and laboratory settings. For instance, its solubility characteristics can influence whether it is more effectively used as a solvent or as a reactant in solution-phase reactions. Additionally, understanding its thermal stability helps in optimizing reaction conditions to prevent decomposition or side reactions.

The compound's reactivity towards different types of catalysts has also been explored. Transition metal catalysts have shown promise in facilitating transformations such as cross-coupling reactions or oxidation processes that could lead to valuable intermediates or final products. These catalytic approaches not only improve reaction efficiency but also allow for greener synthetic routes by reducing waste generation.

In conclusion,4-ethyl-2,2-dimethylheptane-3,5-dione (CAS No. 1998037-32-3) represents a significant compound in organic chemistry with diverse potential applications. Its unique structural features make it an excellent candidate for further exploration in pharmaceutical synthesis and material science. As research continues to uncover new methodologies and applications for this molecule,4-ethyl-2-methylhexanone, it is likely that its importance will only continue to grow within the scientific community.